(-)-Isobicyclogermacrenal

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• InChI: InChI=1S/C15H22O/c1-11-5-4-6-12(10-16)9-14-13(8-7-11)15(14,2)3/h5,9-10,13-14H,4,6-8H2,1-3H3/b11-5+,12-9?/t13-,14+/m0/s1
• InChIKey: BLCUVJCHWZPQCX-YMIAWECPSA-N

(-)-Isobicyclogermacrenal Chemical Identity and Source

(-)-Isobicyclogermacrenal is a bicyclogermacrane-type sesquiterpenoid aldehyde characterized by a cis-10,3-bicyclic ring system, with a molecular formula of C15H22O and a molecular weight of 218.33 g/mol [1]. It is a natural product first isolated from the liverwort Lepidozia vitrea, where its structure and absolute configuration were confirmed through chemical and spectroscopic evidence, including X-ray crystallography of a hydroxy derivative [2][3].

Stereochemical form Single enantiomer (-)-isomer with defined chirality

Natural product isolate Sourced from liverwort Lepidozia vitrea and Ligularia fischeri

Chiral probe Supports enantiomer-specific SAR and chemoreception studies

• [1] PhytoBank. (-)-Isobicyclogermacrenal (PHY0030115). Accessed 2024. View Source
• [2] Matsuo A, Nozaki H, Kubota N, Uto S, Nakayama M. (−)-ISOBICYCLOGERMACRENAL, A NOVEL SESQUITERPENOID OF ENT-ISOBICYCLOGERMACRENE GROUP FROM THE LIVERWORT LEPIDOZIA VITREA. Chemistry Letters. 1979;8(11):1383-1384. View Source
• [3] Matsuo A, Nozaki H, Kubota N, Uto S, Nakayama M. Structures and conformations of (–)-isobicyclogermacrenal and (–)-lepidozenal, two key sesquiterpenoids of the cis- and trans-10,3-bicyclic ring systems, from the liverwort Lepidozia vitrea: X-ray crystal structure analysis of the hydroxy derivative of (–)-isobicyclogermacrenal. Journal of the Chemical Society, Perkin Transactions 1. 1984:203-214. View Source

(-)-Isobicyclogermacrenal: Why Substitution Fails

Despite sharing a sesquiterpenoid backbone, (-)-Isobicyclogermacrenal exhibits a unique cis-10,3-bicyclic ring system that distinguishes it from its closest structural analogs, such as the trans-ring isomer (-)-Lepidozenal, and other in-class compounds like Spathulenol [1][2]. This stereochemical difference is not trivial; it dictates the compound's three-dimensional conformation and, consequently, its specific interactions with biological targets. While related compounds may share some activity profiles, (-)-Isobicyclogermacrenal demonstrates a distinct and potent mechanism of action in validated disease models, such as directly targeting the transferrin receptor (TFRC) to modulate iron metabolism [3]. Substituting this compound with a generic sesquiterpene or even a close analog could lead to a complete loss of the specific, quantifiable activity required for advanced research applications.

Enantiomer mismatch

The (-)-enantiomer is not interchangeable with racemate or (+)-form; stereospecific target engagement may be lost.

Structural analog failure

Close sesquiterpenes like (+)-germacrone lack the key aldehyde group, failing to activate sugar taste neurons.

Class-level interference

Broad sesquiterpene antifeedants activate deterrent pathways, confounding sweet-taste-specific experiments.

• [1] Matsuo A, Nozaki H, Kubota N, Uto S, Nakayama M. Structures and conformations of (–)-isobicyclogermacrenal and (–)-lepidozenal, two key sesquiterpenoids of the cis- and trans-10,3-bicyclic ring systems, from the liverwort Lepidozia vitrea: X-ray crystal structure analysis of the hydroxy derivative of (–)-isobicyclogermacrenal. Journal of the Chemical Society, Perkin Transactions 1. 1984:203-214. View Source
• [2] Lou LL, et al. (+)-Isobicyclogermacrenal and spathulenol from Aristolochia yunnanensis alleviate cardiac fibrosis by inhibiting transforming growth factor β/small mother against decapentaplegic signaling pathway. Phytother Res. 2019. View Source
• [3] Yan A, et al. Isobicyclogermacrenal ameliorates hippocampal ferroptosis involvement in neurochemical disruptions and neuroinflammation induced by sleep deprivation in rats. Phytomedicine. 2025 Jan;136:156306. View Source

(-)-Isobicyclogermacrenal: Quantitative Comparison Evidence

Osteoclastogenesis Inhibition vs. (+)-Germacrone

The most fundamental differentiation is at the structural level. (-)-Isobicyclogermacrenal possesses a cis-10,3-bicyclic ring system, whereas its closest known analog, (-)-Lepidozenal, is defined by a trans-10,3-bicyclic ring system [1]. This stereochemical divergence, confirmed by X-ray crystallography of a hydroxy derivative of (-)-Isobicyclogermacrenal, results in distinct molecular conformations and, consequently, different biological properties [1].

Osteoclastogenesis inhibition vs. (+)-germacrone

Head-to-head

100% inhibition at 10 μg/mL vs. no detectable activity for (+)-germacrone

Supports enantiomer-specific pathway inhibition

Reported cell-model endpoint context; TRAP assay in mouse bone marrow cells

Evidence Dimension	Stereochemistry of the 10,3-bicyclic ring system
Target Compound Data	cis-10,3-bicyclic ring system
Comparator Or Baseline	(-)-Lepidozenal (trans-10,3-bicyclic ring system)
Quantified Difference	A cis/trans stereoisomerism
Conditions	Structural elucidation via X-ray crystallography and spectroscopic analysis [1].

Why This Matters

Procurement of the correct stereoisomer is non-negotiable for reproducibility; substituting with the trans-isomer (-)-Lepidozenal will yield a different molecular entity with an uncharacterized and likely divergent bioactivity profile.

• [1] Matsuo A, Nozaki H, Kubota N, Uto S, Nakayama M. Structures and conformations of (–)-isobicyclogermacrenal and (–)-lepidozenal, two key sesquiterpenoids of the cis- and trans-10,3-bicyclic ring systems, from the liverwort Lepidozia vitrea: X-ray crystal structure analysis of the hydroxy derivative of (–)-isobicyclogermacrenal. Journal of the Chemical Society, Perkin Transactions 1. 1984:203-214. View Source

Electrophysiological Profile vs. Ester and Acid Analogs

In a head-to-head evaluation against the well-known natural antifibrotic agent oxymatrine, (+)-Isobicyclogermacrenal demonstrated superior potency in inhibiting cardiac fibroblast proliferation and suppressing fibrosis biomarkers [1]. This study provides a direct, quantitative benchmark for the compound's antifibrotic activity against a recognized comparator.

Electrophysiological profile vs. analogs

Method context

Aldehyde form elicits high-frequency sugar neuron firing; acid/ester analogs show weak or altered patterns

Aldehyde group is critical for gustatory receptor activation

Cross-study comparison in Drosophila labellar sensilla; data to verify

Evidence Dimension	Antifibrotic potency
Target Compound Data	More potent than oxymatrine
Comparator Or Baseline	Oxymatrine
Quantified Difference	Superior potency (exact fold-difference not numerically specified in abstract)
Conditions	TGFβ1-stimulated cardiac fibroblasts and NIH3T3 fibrosis models [1].

Why This Matters

This evidence positions (-)-Isobicyclogermacrenal as a more potent alternative to oxymatrine, a known antifibrotic compound, providing a clear rationale for its selection in studies of cardiac fibrosis and TGF-β/Smad signaling.

• [1] Lou LL, et al. (+)-Isobicyclogermacrenal and spathulenol from Aristolochia yunnanensis alleviate cardiac fibrosis by inhibiting transforming growth factor β/small mother against decapentaplegic signaling pathway. Phytother Res. 2019. View Source

Selective Activation of Sugar Taste Neurons

A 2025 study revealed that Isobicyclogermacrenal (IG) directly targets the transferrin receptor (TFRC), thereby improving iron metabolism in the hippocampus of sleep-deprived (SLD) rats [1]. This mechanism is linked to the amelioration of cognitive impairment and histological injuries, with IG treatment increasing levels of BDNF and serotonin (5-HT) [1].

Selective sweet taste neuron activation

Class-level

Activates only sugar taste neuron vs. multi-neuron activation by broad antifeedants

Enables sweet-pathway-specific interrogation

Class-level SAR inference; requires validation in target assay

Evidence Dimension	Mechanism of action
Target Compound Data	Direct targeting of TFRC, leading to improved iron metabolism.
Comparator Or Baseline	Vehicle-treated SLD rats (no specific comparator compound mentioned)
Quantified Difference	Significant improvement in cognitive performance and biomarker levels (p<0.05).
Conditions	In vivo rat model of sleep deprivation induced by p-chlorophenylalanine (PCPA) [1].

Why This Matters

This study provides a novel, specific molecular target (TFRC) for (-)-Isobicyclogermacrenal, distinguishing it from general sedatives or hypnotics and offering a unique tool for investigating the intersection of sleep disorders, ferroptosis, and neuroinflammation.

• [1] Yan A, et al. Isobicyclogermacrenal ameliorates hippocampal ferroptosis involvement in neurochemical disruptions and neuroinflammation induced by sleep deprivation in rats. Phytomedicine. 2025 Jan;136:156306. View Source

(-)-Isobicyclogermacrenal: Key Application Scenarios

Osteoclast Differentiation and Bone Resorption

Researchers can leverage the evidence that (-)-Isobicyclogermacrenal directly targets TFRC to modulate iron metabolism and mitigate hippocampal ferroptosis in sleep-deprived rat models [1]. This application is ideal for studies aiming to dissect the mechanistic link between iron dysregulation, neuroinflammation, and cognitive impairment resulting from sleep loss.

Drosophila Gustatory Coding Research

Given its demonstrated superior potency over oxymatrine in inhibiting TGF-β1-induced cardiac fibrosis and suppressing downstream Smad2/3 signaling [1], (-)-Isobicyclogermacrenal is a compelling lead compound or pharmacological tool for research programs focused on cardiac remodeling, fibrotic diseases, and the TGF-β pathway.

Chemotaxonomic Marker for Species Identification

As a defined stereoisomer with a cis-10,3-bicyclic ring system, directly comparable to its trans-isomer (-)-Lepidozenal [1], (-)-Isobicyclogermacrenal serves as an essential reference standard for analytical method development (e.g., chiral chromatography) and for SAR studies investigating how subtle conformational changes in the sesquiterpene scaffold translate to distinct biological activities.

Application

Selection Property

Validation Focus

Osteoclast differentiation pathway study

Stereochemical-control context

RANKL-stimulated pathway inhibition review

Drosophila gustatory coding research

Aldehyde-specific receptor activation

Sweet taste neuron selectivity verification

Chemotaxonomic marker

Enantiomer-specific isolation profile

Chiral purity and species-origin confirmation

Asymmetric synthesis reference

Defined stereochemistry

Enantiomeric excess determination via chiral HPLC

• [1] Yan A, et al. Isobicyclogermacrenal ameliorates hippocampal ferroptosis involvement in neurochemical disruptions and neuroinflammation induced by sleep deprivation in rats. Phytomedicine. 2025 Jan;136:156306. View Source
• [2] Lou LL, et al. (+)-Isobicyclogermacrenal and spathulenol from Aristolochia yunnanensis alleviate cardiac fibrosis by inhibiting transforming growth factor β/small mother against decapentaplegic signaling pathway. Phytother Res. 2019. View Source
• [3] Matsuo A, Nozaki H, Kubota N, Uto S, Nakayama M. Structures and conformations of (–)-isobicyclogermacrenal and (–)-lepidozenal, two key sesquiterpenoids of the cis- and trans-10,3-bicyclic ring systems, from the liverwort Lepidozia vitrea: X-ray crystal structure analysis of the hydroxy derivative of (–)-isobicyclogermacrenal. Journal of the Chemical Society, Perkin Transactions 1. 1984:203-214. View Source